5,10-methylene-5,6,7,8-tetrahydro-8,10-dideazaminopterin
5,10-methylene-5,6,7,8-tetrahydro-8,10-dideazaminopterin
Brand Name:
Vulcanchem
CAS No.:
103003-96-9
VCID:
VC0011690
InChI:
InChI=1S/C22H26N6O5/c23-19-18-15(26-22(24)27-19)6-5-14-9-13(10-28(14)18)11-1-3-12(4-2-11)20(31)25-16(21(32)33)7-8-17(29)30/h1-4,13-14,16H,5-10H2,(H,25,31)(H,29,30)(H,32,33)(H4,23,24,26,27)/t13?,14?,16-/m0/s1
SMILES:
C1CC2=C(C(=NC(=N2)N)N)N3C1CC(C3)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C22H26N6O5
Molecular Weight:
454.5 g/mol
5,10-methylene-5,6,7,8-tetrahydro-8,10-dideazaminopterin
CAS No.: 103003-96-9
Main Products
VCID: VC0011690
Molecular Formula: C22H26N6O5
Molecular Weight: 454.5 g/mol
| CAS No. | 103003-96-9 |
|---|---|
| Product Name | 5,10-methylene-5,6,7,8-tetrahydro-8,10-dideazaminopterin |
| Molecular Formula | C22H26N6O5 |
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | (2S)-2-[[4-(1,3-diamino-5,6,6a,7,8,9-hexahydropyrimido[5,4-e]indolizin-8-yl)benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C22H26N6O5/c23-19-18-15(26-22(24)27-19)6-5-14-9-13(10-28(14)18)11-1-3-12(4-2-11)20(31)25-16(21(32)33)7-8-17(29)30/h1-4,13-14,16H,5-10H2,(H,25,31)(H,29,30)(H,32,33)(H4,23,24,26,27)/t13?,14?,16-/m0/s1 |
| Standard InChIKey | LCGIJUUGFUFBDH-XUJLQICISA-N |
| Isomeric SMILES | C1CC2=C(C(=NC(=N2)N)N)N3C1CC(C3)C4=CC=C(C=C4)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1CC2=C(C(=NC(=N2)N)N)N3C1CC(C3)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1CC2=C(C(=NC(=N2)N)N)N3C1CC(C3)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | 5,10-methylene-5,6,7,8-tetrahydro-8,10-dideazaminopterin MTHDAZ |
| PubChem Compound | 124199 |
| Last Modified | Nov 11 2021 |
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